Cas no 1234616-14-8 (Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate)

• Product Name: Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate
• CAS No: 1234616-14-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD16658534
• CID: 1036427
• PubChem ID: 57415847
• Update Time: 2025-10-29

Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1H-pyrazolo[4,3-b]pyridine-3-carboxylate
• 1H-Pyrazolo[4,3-b]pyridine-3-carboxylic acid, ethyl ester
• AK128548
• AVYQUJPXOZPFCU-UHFFFAOYSA-N
• 4480AA
• PB31795
• FCH1188445
• RP09569
• VP12931
• OR305461
• ST1211266
• AX8250610
• AB0109862
• AM20050722
• SCHEMBL16538721
• AKOS015949492
• J-504740
• Ethyl 1H-pyrazolo[4,3-b]p...
• SY097188
• A890746
• 1234616-14-8
• DTXSID50725539
• Ethyl1H-pyrazolo[4,3-b]pyridine-3-carboxylate
• MFCD16658534
• DS-5887
• CS-0043190
• Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate

• MDL： MFCD16658534
• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)8-7-6(11-12-8)4-3-5-10-7/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： AVYQUJPXOZPFCU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2=C(C=CC=N2)NN=1)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1.1

Experimental Properties

• PSA: 67.87

Additional information on Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate

Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate (CAS No. 1234616-14-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate (CAS No. 1234616-14-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate is characterized by a fused pyrazole and pyridine ring system, with an ethyl ester group attached to the carboxylic acid moiety. This arrangement confers the molecule with a high degree of rigidity and planarity, which are crucial for its interactions with biological targets. The presence of the ethyl ester group also imparts solubility properties that can be advantageous in pharmaceutical formulations.

Recent research has focused on the synthesis and optimization of Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate and its derivatives. One notable method involves the condensation of ethyl 3-cyanopyridine-2-carboxylate with hydrazine hydrate, followed by cyclization under appropriate conditions. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of biological activity, Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate has shown promising results in various preclinical studies. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies have demonstrated its ability to modulate key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

The neuroprotective properties of Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate have also been explored. Research indicates that it can protect neuronal cells from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are supported by in vitro and in vivo studies that have shown improved cognitive function and reduced neuronal damage in animal models.

Furthermore, the pharmacokinetic profile of Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate has been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens in clinical settings.

In conclusion, Ethyl 1H-pyrazolo[4,3-B]pyridine-3-carboxylate (CAS No. 1234616-14-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in the advancement of drug discovery and development.